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Compound of Interest

Compound Name: Iloprost-d4

Cat. No.: B12422636 Get Quote

For researchers, scientists, and drug development professionals, this in-depth guide provides a

comprehensive overview of Iloprost-d4, a deuterated analog of the synthetic prostacyclin,

Iloprost. This document details its commercial availability, its role in key signaling pathways,

and protocols for its application in quantitative analysis.

Iloprost-d4 serves as an essential internal standard for the accurate quantification of Iloprost in

biological samples through mass spectrometry-based methods. Its structural similarity and

mass difference make it an ideal tool for correcting for analytical variability in research and

clinical settings.

Commercial Suppliers of Iloprost-d4
For researchers looking to source Iloprost-d4, several commercial suppliers offer this

compound in various quantities and purities. A summary of key suppliers and their product

specifications is provided in the table below for easy comparison. Researchers are advised to

visit the suppliers' websites for the most current pricing and availability.
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Supplier
Catalog
Number

Purity
Available
Quantities

Formulation
CAS
Number

Cayman

Chemical
9000366

≥99%

deuterated

forms (d1-d4)

25 µg, 50 µg

A solution in

methyl

acetate

1035094-10-

0

LGC

Standards
TRC-I267302 Not specified

0.25 mg, 2.5

mg
Neat

1035094-10-

0

Sigma-

Aldrich

Not readily

available
Not specified Not specified Not specified

1035094-10-

0

Pharmaffiliate

s

PA STI

052660
Not specified

Inquire for

details

Pale Yellow

Oil

1035094-10-

0

MedChemEx

press
HY-A0096S Not specified

Inquire for

details
Not specified

1035094-10-

0

The Iloprost Signaling Pathway
Iloprost exerts its physiological effects by mimicking the action of prostacyclin (PGI2), a potent

vasodilator and inhibitor of platelet aggregation. It primarily acts through the prostacyclin

receptor (IP receptor), a G protein-coupled receptor (GPCR). The activation of this receptor

initiates a signaling cascade that leads to the relaxation of vascular smooth muscle and the

inhibition of platelet activation.

The binding of Iloprost to the IP receptor triggers the activation of the associated Gs alpha

subunit (Gαs) of the G protein. This, in turn, stimulates adenylyl cyclase to convert adenosine

triphosphate (ATP) into cyclic adenosine monophosphate (cAMP). The subsequent increase in

intracellular cAMP levels leads to the activation of Protein Kinase A (PKA).

In vascular smooth muscle cells, activated PKA phosphorylates and inhibits myosin light chain

kinase (MLCK), leading to smooth muscle relaxation and vasodilation. In platelets, PKA

activation leads to the phosphorylation of various substrates that ultimately inhibit platelet

activation, aggregation, and granule release.
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Iloprost signaling cascade.

Experimental Protocol: Quantification of Iloprost in
Human Plasma using LC-MS/MS with Iloprost-d4
Internal Standard
This section provides a detailed methodology for the quantification of Iloprost in human plasma

using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method with

Iloprost-d4 as an internal standard.

Sample Preparation (Liquid-Liquid Extraction)
Thaw Plasma Samples: Thaw frozen human plasma samples on ice.

Spike with Internal Standard: To 200 µL of plasma in a polypropylene tube, add 20 µL of

Iloprost-d4 internal standard working solution (concentration to be optimized based on

instrument sensitivity, e.g., 50 ng/mL in methanol). Vortex briefly to mix.

Protein Precipitation and Extraction:

Add 800 µL of ice-cold acetonitrile to the plasma sample.

Vortex vigorously for 1 minute to precipitate proteins.

Centrifuge at 10,000 x g for 10 minutes at 4°C.
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Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at

40°C.

Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 50:50

acetonitrile:water with 0.1% formic acid). Vortex to ensure complete dissolution.

Transfer for Analysis: Transfer the reconstituted sample to an autosampler vial for LC-

MS/MS analysis.

Liquid Chromatography Parameters
LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance

liquid chromatography (UHPLC) system.

Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size) is suitable for

the separation of prostaglandins.

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient Elution:

0-1 min: 30% B

1-5 min: Gradient to 95% B

5-6 min: Hold at 95% B

6-6.1 min: Return to 30% B

6.1-8 min: Re-equilibration at 30% B

Flow Rate: 0.4 mL/min.

Injection Volume: 5-10 µL.
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Column Temperature: 40°C.

Mass Spectrometry Parameters
Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray

ionization (ESI) source.

Ionization Mode: Negative ion mode is often preferred for prostaglandins.

Multiple Reaction Monitoring (MRM) Transitions:

Iloprost: Precursor ion (Q1) m/z 359.2 → Product ion (Q3) m/z 217.1

Iloprost-d4: Precursor ion (Q1) m/z 363.2 → Product ion (Q3) m/z 221.1

Ion Source Parameters:

IonSpray Voltage: -4500 V

Temperature: 550°C

Curtain Gas: 30 psi

Nebulizer Gas (GS1): 50 psi

Heater Gas (GS2): 50 psi

Compound-Specific Parameters:

Declustering Potential (DP), Collision Energy (CE), and Collision Cell Exit Potential (CXP)

should be optimized for both Iloprost and Iloprost-d4 to achieve maximum sensitivity.

This technical guide provides a foundational understanding of Iloprost-d4 for research

applications. The provided information on commercial suppliers, the detailed signaling pathway,

and the comprehensive experimental protocol will aid researchers in the effective utilization of

this essential analytical standard.
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LC-MS/MS workflow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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